Cas no 1554425-57-8 (1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine)

• Product Name: 1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine
• CAS No: 1554425-57-8
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• MDL: MFCD28623238
• CID: 4733224
• PubChem ID: 83866550
• Update Time: 2025-05-21

1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine
• SY250048
• alpha-Methyl-[1,2,4]triazolo[4,3-a]pyridine-8-methanamine
• 1554425-57-8
• 1-{[1,2,4]triazolo[4,3-a]pyridin-8-yl}ethan-1-amine
• AS-79250
• P20602
• MFCD28623238
• CS-0309837

• MDL： MFCD28623238
• Inchi： 1S/C8H10N4/c1-6(9)7-3-2-4-12-5-10-11-8(7)12/h2-6H,9H2,1H3
• InChI Key： FEKLXONBZFVJMZ-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C(=CC=C2)C(C)N

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• XLogP3: 0.4

Additional information on 1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine

1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine: A Comprehensive Overview

1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine is a compound with the CAS number 1554425-57-8, representing a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its triazolo-pyridine core, which is a fused heterocyclic system combining a triazole and a pyridine ring. The presence of an ethanamine group further enhances its functional versatility, making it a valuable building block for various applications.

The synthesis of 1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine typically involves multi-step reactions that exploit the reactivity of heterocycles. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has been pivotal in constructing the triazolo-pyridine framework with high yields and purity. These methods are not only environmentally friendly but also scalable for industrial applications.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The triazolo-pyridine moiety is known to exhibit bioactivity across various therapeutic areas, including anti-inflammatory and anticancer properties. Recent studies have demonstrated that derivatives of 1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine can modulate key cellular pathways involved in disease progression. For example, certain analogs have shown potent inhibitory effects on enzymes such as cyclin-dependent kinases (CDKs), which are critical targets in oncology.

In addition to its role in pharmaceuticals, this compound has also found utility in materials science, particularly in the development of advanced materials with tailored electronic properties. The nitrogen-rich heterocyclic structure contributes to strong π-conjugation systems, making it suitable for applications in organic electronics. Recent research has explored its use as a component in organic light-emitting diodes (OLEDs), where it enhances device efficiency and stability.

The study of 1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine has also extended into the realm of catalysis, where it serves as a ligand or precursor for metal catalysts. Its ability to coordinate with transition metals makes it valuable in asymmetric catalysis and cross-coupling reactions. For instance, palladium-catalyzed coupling reactions using this compound have been reported to achieve high enantioselectivity and turnover numbers.

From an environmental standpoint, the synthesis and application of this compound align with sustainable chemistry principles. Researchers have increasingly focused on minimizing waste and energy consumption during its production. Green chemistry approaches, such as solvent-free reactions and recyclable catalysts, have been successfully implemented to synthesize 1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine, ensuring its eco-friendly production.

In conclusion,1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new potentials for this compound,CAS number 1554425-57-8 will undoubtedly play an increasingly significant role in shaping future innovations.